Cas no 936112-78-6 (N'-hydroxy-2-methoxyethanimidamide)

• Product Name: N'-hydroxy-2-methoxyethanimidamide
• CAS No: 936112-78-6
• MF: C₃H₈N₂O₂
• MW: 104.107820510864
• MDL: MFCD09842209
• CID: 4666218
• Update Time: 2025-06-13

N'-hydroxy-2-methoxyethanimidamide Chemical and Physical Properties

Names and Identifiers

• N'-hydroxy-2-methoxyethanimidamide
• N-Hydroxy-2-methoxyacetimidamide
• N-Hydroxy-2-methoxy-acetamidine
• N-hydroxy-2-methoxyEthanimidamide
• (1Z)-N'-hydroxy-2-methoxyethanimidamide
• BBL018146
• STL183448
• AB0211737
• A917225

• MDL： MFCD09842209
• Inchi： 1S/C3H8N2O2/c1-7-2-3(4)5-6/h6H,2H2,1H3,(H2,4,5)
• InChI Key： UNKQCVYVFHGUTQ-UHFFFAOYSA-N
• SMILES： O(C)C/C(=N/O)/N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 71.3
• XLogP3: -0.7
• Topological Polar Surface Area: 67.8

Additional information on N'-hydroxy-2-methoxyethanimidamide

Professional Introduction to N'-hydroxy-2-methoxyethanimidamide (CAS No. 936112-78-6)

N'-hydroxy-2-methoxyethanimidamide (CAS No. 936112-78-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential applications. This compound, characterized by its hydroxy and methoxy functional groups, exhibits promising characteristics that make it a valuable candidate for various chemical and biological studies.

The molecular structure of N'-hydroxy-2-methoxyethanimidamide consists of an imidamide backbone, which is a well-known motif in medicinal chemistry. The presence of both hydroxyl and methoxy groups introduces additional reactivity and functionality, enabling diverse chemical modifications and interactions. These features are particularly relevant in the context of drug design, where specific functional groups can influence the pharmacokinetic and pharmacodynamic properties of a molecule.

In recent years, there has been a growing interest in the development of novel compounds with imidamide scaffolds due to their reported biological activities. Imidamides have been explored for their potential in modulating various biological pathways, including enzyme inhibition and receptor binding. The hydroxyl group in N'-hydroxy-2-methoxyethanimidamide further enhances its potential as a pharmacophore, allowing for hydrogen bonding interactions that are crucial for drug-receptor affinity.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The hydroxyl and methoxy groups provide multiple sites for functionalization, enabling chemists to tailor the molecule's properties for specific applications. For instance, the hydroxyl group can be used to form esters or ethers, while the methoxy group can participate in etherification reactions. These synthetic possibilities make N'-hydroxy-2-methoxyethanimidamide a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the compound's potential in the development of novel therapeutic agents. Studies have demonstrated that derivatives of imidamides can exhibit inhibitory activity against various enzymes involved in inflammatory pathways. The hydroxyl and methoxy groups play a critical role in determining the binding affinity and specificity of these derivatives to their target enzymes. This has led to investigations into N'-hydroxy-2-methoxyethanimidamide as a lead compound for further drug development.

The pharmacological profile of N'-hydroxy-2-methoxyethanimidamide has been further explored through computational modeling and experimental studies. Molecular docking simulations have shown that this compound can interact with specific amino acid residues in enzyme active sites, suggesting its potential as an inhibitor. Additionally, in vitro assays have provided preliminary evidence of its inhibitory activity against certain enzymes, reinforcing its promise as a therapeutic agent.

In conclusion, N'-hydroxy-2-methoxyethanimidamide (CAS No. 936112-78-6) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, including the hydroxyl and methoxy groups, make it an attractive candidate for drug design and development. Ongoing studies continue to uncover new applications and functionalities, underscoring its importance in the field of medicinal chemistry.